Cas no 1250561-86-4 (methyl 2-(1,3-thiazol-2-yl)acetate)

Methyl 2-(1,3-thiazol-2-yl)acetate is a versatile heterocyclic ester with applications in pharmaceutical and agrochemical synthesis. Its thiazole moiety imparts unique reactivity, making it a valuable intermediate for constructing biologically active compounds. The ester group enhances solubility and facilitates further functionalization, such as hydrolysis or transesterification. This compound is particularly useful in the development of thiazole-containing molecules, which are prevalent in medicinal chemistry due to their antimicrobial, anti-inflammatory, and antitumor properties. Its stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in organic synthesis. High purity grades are available to meet rigorous research and industrial requirements.

methyl 2-(1,3-thiazol-2-yl)acetate structure

1250561-86-4 structure

Product Name:methyl 2-(1,3-thiazol-2-yl)acetate

CAS No:1250561-86-4

MF:C₆H₇NO₂S

MW:157.190280199051

MDL:MFCD14619299

CID:5216598

PubChem ID:23067436

Update Time:2025-10-19

methyl 2-(1,3-thiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(1,3-thiazol-2-yl)acetate
- Methyl 2-(thiazol-2-yl)acetate
- methyl2-(1,3-thiazol-2-yl)acetate
- Z803104020
- 2-Thiazoleacetic acid, methyl ester
- Thiazol-2-yl-acetic acid methyl ester
- MDL： MFCD14619299
- Inchi： 1S/C6H7NO2S/c1-9-6(8)4-5-7-2-3-10-5/h2-3H,4H2,1H3
- InChI Key： WWLVLGCOTMQMMN-UHFFFAOYSA-N
- SMILES： S1C=CN=C1CC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 129
XLogP3: 0.8
Topological Polar Surface Area: 67.4

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